molecular formula C23H30N5O12P B1216755 Tpcet CAS No. 97423-58-0

Tpcet

Cat. No. B1216755
CAS RN: 97423-58-0
M. Wt: 599.5 g/mol
InChI Key: LOMNORXIHCFEJA-UHFFFAOYSA-N
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Description

Tpcet, also known as Tpcet, is a useful research compound. Its molecular formula is C23H30N5O12P and its molecular weight is 599.5 g/mol. The purity is usually 95%.
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properties

CAS RN

97423-58-0

Product Name

Tpcet

Molecular Formula

C23H30N5O12P

Molecular Weight

599.5 g/mol

IUPAC Name

3-[[23-hydroxy-16-(hydroxymethyl)-6,9-dimethyl-3,5,10,12,19-pentaoxo-15,18,20,25-tetraoxa-2,4,11,13-tetraza-19λ5-phosphahexacyclo[20.2.1.114,17.02,7.06,9.08,13]hexacosan-19-yl]oxy]propanenitrile

InChI

InChI=1S/C23H30N5O12P/c1-22-16-17-23(22,2)19(32)26-21(34)28(17)15-7-11(12(8-29)38-15)40-41(35,36-5-3-4-24)37-9-13-10(30)6-14(39-13)27(16)20(33)25-18(22)31/h10-17,29-30H,3,5-9H2,1-2H3,(H,25,31,33)(H,26,32,34)

InChI Key

LOMNORXIHCFEJA-UHFFFAOYSA-N

SMILES

CC12C3C4C1(C(=O)NC(=O)N4C5CC(C(O5)CO)OP(=O)(OCC6C(CC(N3C(=O)NC2=O)O6)O)OCCC#N)C

Canonical SMILES

CC12C3C4C1(C(=O)NC(=O)N4C5CC(C(O5)CO)OP(=O)(OCC6C(CC(N3C(=O)NC2=O)O6)O)OCCC#N)C

synonyms

thymidylyl(3'-5')thymidine cyanoethyl ester
TPCET

Origin of Product

United States

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